![molecular formula C11H13NO3 B014022 Ethyl 4-oxo-4-(pyridin-3-YL)butanoate CAS No. 59086-27-0](/img/structure/B14022.png)
Ethyl 4-oxo-4-(pyridin-3-YL)butanoate
Overview
Description
Ethyl 4-oxo-4-(pyridin-3-YL)butanoate, also known as 4-oxo-4-(pyridin-3-yl)butanoic acid ethyl ester, is an organic compound with the molecular formula C11H12N2O3. It is a white, crystalline solid that is soluble in organic solvents. The compound has been studied for its potential use in various applications, including as a catalyst in organic synthesis, as a reagent in the synthesis of pharmaceuticals, and as a ligand in coordination chemistry.
Scientific Research Applications
Biomedical Applications
The compound is related to the 1H-Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds that have been described in more than 5500 references, including 2400 patents . These compounds have diverse biomedical applications due to their close similarity with the purine bases adenine and guanine .
Fluorescence Properties
New ester derivatives of Isothiazolo[4,5-b]pyridine, which are structurally similar to Ethyl 4-oxo-4-(pyridin-3-YL)butanoate, have been synthesized and studied for their fluorescence properties . These compounds show differences in emission spectra in ethanol and n-hexane solution (solvatochromism) .
Antiviral Studies
Compounds containing five-membered heteroaryl amines, which are structurally related to Ethyl 4-oxo-4-(pyridin-3-YL)butanoate, have shown relatively higher antiviral activity against Newcastle disease virus . Further modification of these amines could lead to the development of antiviral therapeutics .
Electrochemical Properties
Derivatives of 3-aryl-4, which are structurally similar to Ethyl 4-oxo-4-(pyridin-3-YL)butanoate, have been studied for their electrochemical properties . The changes in the spectral properties upon the application of permanent voltage were studied .
Synthesis of 4-oxo-1,4-dihydro-pyridine-3-carboxylates
An isoxazole strategy has been used for the synthesis of 4-oxo-1,4-dihydro-pyridine-3-carboxylates . This could potentially be a new synthetic route for the preparation of Ethyl 4-oxo-4-(pyridin-3-YL)butanoate.
Analgesic Activity
Isothiazolopyridines containing different substituents have been investigated for their biological activity . For example, 2-(4-substituted-piperazin-1-ylalkyl)-3-oxoisothiazolo[5,4-b]pyridines display strong analgesic activity .
properties
IUPAC Name |
ethyl 4-oxo-4-pyridin-3-ylbutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-2-15-11(14)6-5-10(13)9-4-3-7-12-8-9/h3-4,7-8H,2,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCCAREBWDSOBIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)C1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00401210 | |
Record name | Ethyl 4-oxo-4-(pyridin-3-yl)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00401210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-oxo-4-(pyridin-3-YL)butanoate | |
CAS RN |
59086-27-0 | |
Record name | Ethyl 4-oxo-4-(pyridin-3-yl)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00401210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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